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Compound of Interest

Compound Name: 5-Dibromomethyl anastrozole

Cat. No.: B193202

In-Depth Technical Guide: 5-Dibromomethyl
Anastrozole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Dibromomethyl anastrozole, a
key synthetic intermediate in the preparation of the aromatase inhibitor, Anastrozole.

Chemical Identification and Properties

5-Dibromomethyl anastrozole, also known as Anastrozole EP Impurity D, is a crucial
compound in pharmaceutical synthesis and impurity profiling.[1][2][3] Its unique structure and
properties are detailed below.

CAS Number

The Chemical Abstracts Service (CAS) registry number for 5-Dibromomethyl anastrozole is
1027160-12-8.[1][2][3][4]

Chemical Structure and Nomenclature

The systematic chemical name for this compound is 2,2'-[5-(Dibromomethyl)benzene-1,3-
diyl]bis(2-methylpropanenitrile).[1][2]

Table 1: Chemical Identification
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Identifier Value
CAS Number 1027160-12-8[1][2][3][4]
2,2'-[5-(Dibromomethyl)benzene-1,3-diyl]bis(2-
IUPAC Name o
methylpropanenitrile)[1][2]
5-Dibromomethyl Anastrozole, Anastrozole EP
Impurity D[1][2][3], Anastrozole USP Related
Synonyms Compound E, Anastrozole Dibromo Impurity[3],

3,5-Bis(2-cyanoprop-2-yl)bromobenzyl
bromide[5]

Molecular Formula

CisH16BrzN2[2][4]

Molecular Weight 384.11 g/mol [2][4][6]

InChl Key AJUNARPIHUBZNV-UHFFFAQYSA-N[4]
N#CC(C)(C)C1=CC(C(Br)Br)=CC(C(C

SMILES (©)©) (C(Br)Br)=CC(C(C)

(C)C#N)=C1[4][6]

Physicochemical Properties

Table 2: Physicochemical Data

Property

Value

Physical Form

Solid[4]

Chloroform: Sparingly soluble; Methanol:

Solubilit
Y Slightly soluble[4]
ot Room temperature in continental US; may vary
orage
J elsewhere[4][6]
Stability > 4 years[4]

Role in Anastrozole Synthesis
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5-Dibromomethyl anastrozole is a synthetic intermediate in the manufacturing process of
Anastrozole.[4][6] Anastrozole is a non-steroidal aromatase inhibitor used in the treatment of
breast cancer in postmenopausal women.[2][5] The presence of 5-Dibromomethyl
anastrozole as an impurity in the final drug product is closely monitored to ensure the safety
and efficacy of the medication.[1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and characterization of 5-
Dibromomethyl anastrozole are proprietary to pharmaceutical manufacturers and are not
publicly available in the searched literature. However, its identity is typically confirmed using
standard analytical techniques such as:

e High-Performance Liquid Chromatography (HPLC): For purity assessment and
quantification.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Signaling Pathways and Biological Activity

As a synthetic intermediate and impurity, 5-Dibromomethyl anastrozole is not intended for
therapeutic use and its biological activity or interaction with signaling pathways has not been
characterized in the public domain.[4] Its primary relevance is in the context of the chemical

synthesis and quality control of Anastrozole.

Logical Relationship in Anastrozole Quality Control

The following diagram illustrates the logical workflow for the identification and control of 5-
Dibromomethyl anastrozole as an impurity in Anastrozole.
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Caption: Workflow for Anastrozole quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b193202#5-dibromomethyl-anastrozole-cas-number-
and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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